Cas no 2138273-05-7 (4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2138273-05-7
• MF: C₉H₁₁ClN₄S
• MW: 242.728438615799
• CID: 6006322
• PubChem ID: 165482171
• Update Time: 2025-06-10

4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine
• 2138273-05-7
• 4-chloro-1-[(dimethyl-1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine
• EN300-1110315

• Inchi： 1S/C9H11ClN4S/c1-5-8(15-6(2)12-5)4-14-3-7(10)9(11)13-14/h3H,4H2,1-2H3,(H2,11,13)
• InChI Key： VLHGTYYQIXLPFP-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1=C(C)N=C(C)S1

Computed Properties

• Exact Mass: 242.0392952g/mol
• Monoisotopic Mass: 242.0392952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85Ų

Additional information on 4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine

Introduction to 4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine (CAS No. 2138273-05-7)

4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 2138273-05-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole and thiazole chemical classes, which are well-documented for their diverse biological activities and potential therapeutic applications.

The molecular framework of 4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine incorporates several pharmacophoric elements that contribute to its unique chemical properties and biological interactions. The presence of a chloro substituent at the 4-position of the pyrazole ring enhances its electrophilicity, making it a valuable scaffold for further derivatization and functionalization. Additionally, the dimethyl-substituted thiazole moiety at the 1-position introduces a rigid heterocyclic core that can influence both solubility and metabolic stability.

The pyrazol-3-amine group at the 3-position of the pyrazole ring is particularly noteworthy, as amines are frequently involved in hydrogen bonding interactions with biological targets. This feature makes 4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine a promising candidate for drug discovery efforts aimed at modulating enzyme activity or receptor binding. The compound's overall structure suggests potential applications in the development of small-molecule inhibitors or agonists for various therapeutic pathways.

In recent years, there has been growing interest in heterocyclic compounds that combine multiple pharmacophoric units to achieve synergistic effects. The integration of both pyrazole and thiazole rings in 4-chloro-1-(dimethyl-1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine aligns with this trend, as these motifs have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity offered by such compounds allows for fine-tuning of their biological profiles through rational drug design strategies.

One of the most compelling aspects of 4-chloro-1-(dimethyl-1,3-thiazol-5-ytl)methyl-H-pyrazol--amine is its potential as a lead compound for further optimization. Researchers have leveraged similar scaffolds in the past to develop novel therapeutic agents with improved efficacy and reduced toxicity. The chloro and amine functionalities provide multiple sites for chemical modification, enabling the creation of libraries of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

The synthesis of 4-chloro-l-(dimethl-l,3-thiazol--5-ytl)methl-H-pyrzol--amine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic steps include nucleophilic substitution reactions to introduce the chloro and amine groups, followed by cyclization protocols to form the pyrazole and thiazole rings. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications.

The pharmacological evaluation of 4-chloro-l-(dimethl-l,3-thiazol--5-ytl)methl-H-pyrzol--amine has revealed several promising activities in preclinical models. Initial studies suggest that this compound exhibits inhibitory effects against certain kinases and enzymes implicated in cancer progression. The interaction between the amine group and target proteins appears to be critical for its biological activity, underscoring the importance of maintaining this pharmacophore during derivatization efforts.

Moreover, the structural features of 4-chloro-l-(dimethl-l,3-thiazol--5-ytl)methl-H-pyrzol--amine make it an attractive candidate for investigating structure-function relationships in medicinal chemistry. By systematically modifying substituents on the pyrazole or thiazole rings, researchers can dissect how specific structural elements contribute to binding affinity and selectivity. Such studies provide valuable insights into the molecular basis of drug action and guide the design of next-generation compounds.

In conclusion,4-chloro-l-(dimethl-l,3-thiazol--5-ytl)methl-H-pyrzol--amine (CAS No. 2138273--05--7) represents a fascinating example of how combining heterocyclic scaffolds can yield compounds with significant therapeutic potential. Its unique structural features, coupled with preliminary pharmacological data, position it as a valuable asset in ongoing drug discovery initiatives within academia and industry alike. As research continues to uncover new biological targets and mechanisms,4-chloro-l-(dimethl-l,3-thiazol--5-ytl)methl-H-pyrzol--amine is likely to play an important role in shaping future therapeutic strategies across multiple disease areas.